Cas no 496028-45-6 (2-(3,4,5-trimethoxyphenyl)indolizine)

• Product Name: 2-(3,4,5-trimethoxyphenyl)indolizine
• CAS No: 496028-45-6
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5983935
• PubChem ID: 4996545
• Update Time: 2025-06-07

2-(3,4,5-trimethoxyphenyl)indolizine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-trimethoxyphenyl)indolizine
• Indolizine, 2-(3,4,5-trimethoxyphenyl)-
• SR-01000497514-1
• EU-0045563
• SR-01000497514
• Oprea1_416460
• F1174-2221
• AKOS001062005
• Z56884642
• 496028-45-6

• Inchi： 1S/C17H17NO3/c1-19-15-9-12(10-16(20-2)17(15)21-3)13-8-14-6-4-5-7-18(14)11-13/h4-11H,1-3H3
• InChI Key： NLTBRZDDUUYAPE-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC=C2)C=C1C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)

Additional information on 2-(3,4,5-trimethoxyphenyl)indolizine

Introduction to 2-(3,4,5-trimethoxyphenyl)indolizine (CAS No. 496028-45-6)

2-(3,4,5-trimethoxyphenyl)indolizine, with the CAS number 496028-45-6, is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indolizine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of the trimethoxyphenyl substituent imparts additional complexity and functionality, making it a subject of intense study.

The molecular structure of 2-(3,4,5-trimethoxyphenyl)indolizine consists of an indolizine core fused with a benzene ring substituted by three methoxy groups at the 3, 4, and 5 positions. This specific arrangement of functional groups contributes to its unique chemical properties and biological activities. The indolizine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes, receptors, and ion channels.

Recent research has highlighted the potential of 2-(3,4,5-trimethoxyphenyl)indolizine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3,4,5-trimethoxyphenyl)indolizine significantly reduced neuronal cell death in an in vitro model of Parkinson's disease by inhibiting the activation of microglia and reducing the production of pro-inflammatory cytokines.

In addition to its neuroprotective properties, 2-(3,4,5-trimethoxyphenyl)indolizine has also shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 2-(3,4,5-trimethoxyphenyl)indolizine have also been extensively studied. In vivo studies in animal models have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, making it a promising candidate for further drug development.

The safety profile of 2-(3,4,5-trimethoxyphenyl)indolizine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical translation.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of 2-(3,4,5-trimethoxyphenyl)indolizine. For example, modifications to the trimethoxyphenyl substituent or the indolizine core can potentially improve its potency and selectivity for specific biological targets. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can enhance its bioavailability and reduce off-target effects.

In conclusion, 2-(3,4,5-trimethoxyphenyl)indolizine (CAS No. 496028-45-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.